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Compound of Interest

Compound Name: Desglymidodrine

Cat. No.: B1670291 Get Quote

The safe and compliant disposal of chemical reagents is a critical component of laboratory

safety and environmental stewardship. This document provides essential logistical and safety

information for the proper disposal of desglymidodrine, a potent α1-adrenergic receptor

agonist and the active metabolite of midodrine. Adherence to these procedures is vital to

mitigate risks to personnel and the environment.

Hazard Profile and Safety Summary
Desglymidodrine presents several hazards that necessitate careful handling and disposal. It is

classified as harmful if swallowed and is very toxic to aquatic life with long-lasting effects[1].

Therefore, preventing its release into the environment is a primary concern.
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Hazard
Classification

GHS Code Description
Precautionary
Statement

Acute Oral Toxicity H302 Harmful if swallowed.

P301 + P312: IF

SWALLOWED: Call a

POISON CENTER or

doctor/physician if you

feel unwell.

Acute Aquatic Toxicity H400
Very toxic to aquatic

life.

P273: Avoid release to

the environment.

Chronic Aquatic

Toxicity
H410

Very toxic to aquatic

life with long lasting

effects.

P391: Collect spillage.

Disposal Requirement

P501: Dispose of

contents/container to

an approved waste

disposal plant.

This data is synthesized from the Desglymidodrine Safety Data Sheet provided by DC

Chemicals[1].

Step-by-Step Disposal Protocol
The disposal of desglymidodrine must be conducted in accordance with federal, state, and

local regulations, which are primarily governed by the Environmental Protection Agency (EPA)

through the Resource Conservation and Recovery Act (RCRA)[2][3][4]. The following protocol

outlines the necessary steps for compliant disposal.

1. Waste Identification and Segregation:

Do not discard desglymidodrine down the drain or in regular solid waste. Due to its high

aquatic toxicity, sewering is strictly prohibited.

Segregate waste containing desglymidodrine from other laboratory waste streams at the

point of generation. This includes pure, unused desglymidodrine, expired stock,
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contaminated labware (e.g., vials, pipette tips, gloves), and spill cleanup materials.

The waste should be classified based on its chemical properties and potential for being a

"listed" hazardous waste under RCRA. While desglymidodrine is not explicitly found on the

P or U lists in general searches, its toxicity profile warrants management as a hazardous

chemical waste.

2. Containment and Labeling:

Collect all desglymidodrine waste in a designated, leak-proof container that is compatible

with the chemical.

The container must be clearly labeled as "Hazardous Waste - Desglymidodrine" and

include the full chemical name and associated hazard warnings (e.g., "Toxic,"

"Environmental Hazard").

Keep the container securely sealed when not in use and store it in a cool, well-ventilated

area away from incompatible materials such as strong acids, alkalis, and oxidizing agents.

3. Personal Protective Equipment (PPE):

When handling desglymidodrine waste, personnel must wear appropriate PPE, including:

Safety goggles with side-shields.

Chemical-resistant gloves.

Impervious clothing or a lab coat.

In cases of potential aerosol or dust generation, a suitable respirator should be used in a

well-ventilated area or fume hood.

4. Spill Management:

In the event of a spill, immediately evacuate non-essential personnel from the area.

Prevent the spill from entering drains or water courses.
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Absorb liquid spills with an inert, non-combustible material such as diatomite or universal

binders. For solid spills, carefully sweep or vacuum the material, avoiding dust generation.

Collect all cleanup materials into the designated hazardous waste container.

Decontaminate the spill area thoroughly.

5. Final Disposal:

The final disposal of desglymidodrine waste must be handled by a licensed hazardous

waste disposal contractor.

Do not attempt to treat or neutralize the chemical waste unless you are specifically trained

and equipped to do so. The recommended method of disposal for most pharmaceutical

waste is high-temperature incineration by a permitted facility.

Maintain a manifest or record of the waste disposal for a minimum of three years, as

required by regulations.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

desglymidodrine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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